Ethyl 5-({2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-2-methylhydrazino}carbonyl)-4,5-dihydro-3-isoxazolecarboxylate

• IUPAC Name: ethyl 5-[[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-methylamino]carbamoyl]-4,5-dihydro-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C14H14ClF3N4O4/c1-3-25-13(24)9-5-10(26-21-9)12(23)20-22(2)11-8(15)4-7(6-19-11)14(16,17)18/h4,6,10H,3,5H2,1-2H3,(H,20,23)
• InChI Key: JAXKNEPBYSBXDC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NOC(C1)C(=O)NN(C)C2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C14H14ClF3N4O4
• Molecular Weight: 394.73 g/mol
• CAS No.: 338400-94-5

Description

Ethyl 5-({2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-2-methylhydrazino}carbonyl)-4,5-dihydro-3-isoxazolecarboxylate is a useful research compound. Its molecular formula is C14H14ClF3N4O4 and its molecular weight is 394.74. The purity is usually 95%.
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Scientific Research Applications

Precursors for Heterocyclic Compounds Synthesis

The compound serves as a precursor in the synthesis of condensed pyrazoles through Pd-catalyzed cross-coupling reactions. Researchers have utilized similar compounds for generating diverse heterocyclic structures, such as pyrano[4,3-c]pyrazol-4(1H)-ones and pyrazolo[4,3-c]pyridin-4-ones, showcasing its versatility in organic synthesis (Arbačiauskienė et al., 2011).

Intermediate for Insecticide Synthesis

This compound has been identified as a key intermediate in the synthesis of chlorantraniliprole, a new insecticide, indicating its significant role in developing agricultural chemicals. The synthesis route is noted for its simplicity and low cost, making it a promising candidate for industrial application (Lan Zhi-li, 2007).

Synthesis of Fluorinated Heterocycles

Another research avenue explores the compound's utility in synthesizing fluorinated heterocycles, such as trifluoromethylated pyrazolo[1,5-a]pyrimidines. These fluorinated derivatives exhibit novel fluorescent properties and potential as monocotyledonous Echinochloa crus-galli L. Beauv inhibitors, highlighting the compound's role in producing novel functional materials with potential biological activities (Yan‐Chao Wu et al., 2006).

Development of Chronic Renal Disease Agents

Additionally, the compound has been used in synthesizing derivatives of chronic renal disease agents, showcasing its potential in medicinal chemistry and drug development. This application underscores the compound's utility in generating novel therapeutic agents through strategic synthetic routes (Ikemoto et al., 2000).

Mechanism of Action

Target of Action

Compounds with trifluoromethyl groups have been found to exhibit numerous pharmacological activities

Mode of Action

The exact mode of action of this compound is currently unknown . It is thought to interact with its targets, leading to changes that result in its pharmacological effects . More detailed studies are required to elucidate the precise interactions between this compound and its targets.

Biochemical Pathways

Trifluoromethyl-containing compounds have been associated with a wide range of biological activities, suggesting that they may impact multiple pathways .

Pharmacokinetics

It is known that the compound has high gastrointestinal absorption and is bbb permeant . The compound’s lipophilicity (Log Po/w) is 2.94, and it has a water solubility of 0.0246 mg/ml . These properties may impact the compound’s bioavailability.